1,3-Dihydroxy-2-naphthoic acid
Overview
Description
1,3-Dihydroxy-2-naphthoic acid is a chemical compound with the molecular formula C11H8O4 . It has a molecular weight of 204.18 and is solid in its physical form .
Synthesis Analysis
The biocatalytic synthesis of dihydroxynaphthoic acids can be achieved by Cytochrome P450 CYP199A2 . This bacterial P450 monooxygenase from Rhodopseudomonas palustris exhibits oxidation activity towards three hydroxynaphthoic acids . Whole cells of the recombinant Escherichia coli strain expressing CYP199A2 efficiently catalyzed the regioselective oxidation of 1-, 3-, and 6-hydroxy-2-naphthoic acids to produce 1,7-, 3,7-, and 6,7-dihydroxy-naphthoic acid respectively .
Molecular Structure Analysis
The molecular structure of 1,3-Dihydroxy-2-naphthoic acid is represented by the InChI code 1S/C11H8O4/c12-8-5-6-3-1-2-4-7 (6)10 (13)9 (8)11 (14)15/h1-5,12-13H, (H,14,15) .
Chemical Reactions Analysis
The chemical reactions involving 1,3-Dihydroxy-2-naphthoic acid are not well-documented. However, it’s known that the compound can undergo oxidation reactions .
Physical And Chemical Properties Analysis
1,3-Dihydroxy-2-naphthoic acid is a solid compound . It has a molecular weight of 204.18 .
Scientific Research Applications
Azo Dye Precursor
This compound serves as a precursor to many anilides, such as Naphthol AS, which react with diazonium salts to produce deeply colored azo compounds. These azo compounds are widely used in dyes .
Chemosensor Development
Researchers have synthesized novel hydrazones based on 1,3-Dihydroxy-2-naphthoic acid derivatives that selectively sense CN− ions. This is crucial for environmental monitoring and safety due to the hazardous impact of cyanide ions .
Biocatalysis
Cytochrome P450 enzymes have been utilized to synthesize dihydroxynaphthoic acids, including 1,3-Dihydroxy-2-naphthoic acid, which are valuable intermediates in various biochemical processes .
Fluorescence Analysis
A spectrofluorimetric method has been developed for determining this compound by forming a ternary complex with zirconium (IV) and beta-cyclodextrin, enhancing fluorescence intensity for analytical purposes .
Enhancing Bacterial Solvent Tolerance
1,3-Dihydroxy-2-naphthoic acid has been found to increase the organic solvent tolerance of E. coli, which is beneficial for the bioproduction of valuable chemicals .
Prenyltransferase Mining
In plant cell cultures, such as those of Rubia cordifolia, 1,3-Dihydroxy-2-naphthoic acid plays a role in the mining of target prenyltransferases involved in secondary metabolite biosynthesis .
Ligand Docking Studies
This compound has been used in docking studies to identify structural analogs and derivatives for various pharmacological applications .
Anti-inflammatory Properties
As a bacterial-derived metabolite, it binds the aryl hydrocarbon receptor (AhR) and exhibits anti-inflammatory activities, which is significant in medical research .
Mechanism of Action
The mechanism of action of 1,3-Dihydroxy-2-naphthoic acid is not well-documented. However, related compounds like 1,4-Dihydroxy-2-naphthoic acid have been reported to have anti-inflammatory effects .
Safety and Hazards
The safety information for 1,3-Dihydroxy-2-naphthoic acid indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
Future Directions
properties
IUPAC Name |
1,3-dihydroxynaphthalene-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8O4/c12-8-5-6-3-1-2-4-7(6)10(13)9(8)11(14)15/h1-5,12-13H,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USZZLTVYRPLBMB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C(=C2O)C(=O)O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40456587 |
Source
|
| Record name | 1,3-dihydroxy-2-naphthoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40456587 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Dihydroxy-2-naphthoic acid | |
CAS RN |
3147-58-8 |
Source
|
| Record name | 1,3-dihydroxy-2-naphthoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40456587 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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